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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo anti-inflammatory effects of

AZD5718, a potent and selective 5-lipoxygenase-activating protein (FLAP) inhibitor. By

inhibiting FLAP, AZD5718 effectively suppresses the biosynthesis of all leukotrienes, which are

powerful pro-inflammatory mediators.[1][2] This document summarizes key experimental data,

details the methodologies used in pivotal studies, and visually represents the underlying

biological pathways and experimental workflows.

Comparative Performance of FLAP Inhibitors
AZD5718 has demonstrated a significant potency advantage over other FLAP inhibitors, such

as AM103 and VIA-2291 (atuliflapon).[3] The half-maximal inhibitory concentration (IC50) for

AZD5718 on ex vivo stimulated leukotriene B4 (LTB4) inhibition in human whole blood is

approximately 100-fold lower than that of both AM103 and VIA-2291.[3]
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Compound
Mechanism of
Action

IC50 (LTB4
inhibition in human
whole blood)

Key In Vivo
Findings

AZD5718 FLAP Inhibitor 39 nM[2][4]

Dose-dependent

inhibition of LTB4 and

LTE4 in healthy

volunteers and

patients with recent

myocardial infarction.

[4][5][6] Greater than

90% suppression of

leukotriene production

over 24 hours.[1][3]

AM103 FLAP Inhibitor
Significantly higher

than AZD5718[3]

Showed a more

pronounced effect on

endogenous LTE4

production at lower

concentrations

compared to LTB4,

though at much higher

concentrations than

AZD5718.[3]

VIA-2291 (Atuliflapon) FLAP Inhibitor
Significantly higher

than AZD5718[3]

Treatment for 6

months resulted in

beneficial effects on

plaque progression

and left ventricular

ejection fraction in

patients with acute

coronary syndrome.[3]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the leukotriene biosynthesis pathway, the mechanism of

action of AZD5718, and a typical experimental workflow for evaluating its in vivo effects.
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Mechanism of AZD5718 in the leukotriene biosynthesis pathway.
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Workflow for in vivo evaluation of AZD5718.

Experimental Protocols
Detailed methodologies for key experiments are crucial for the replication and validation of

findings.

Ex Vivo Leukotriene B4 (LTB4) Production in Whole
Blood
This assay measures the ability of a compound to inhibit LTB4 synthesis in a physiologically

relevant matrix.
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Blood Collection: Whole blood is collected from study subjects (human or animal) into tubes

containing an anticoagulant.

Incubation with a Stimulant: The blood is stimulated with a calcium ionophore (e.g., A23187)

to induce the release of arachidonic acid and subsequent leukotriene synthesis.[6] This is

performed in the presence and absence of the test compound (AZD5718).

Termination of Reaction: The reaction is stopped, and plasma is separated by centrifugation.

LTB4 Quantification: LTB4 levels in the plasma are quantified using a validated analytical

method, typically an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-

mass spectrometry (LC-MS).

Data Analysis: The percentage of inhibition of LTB4 production by the test compound is

calculated relative to the vehicle control. The IC50 value is then determined from the

concentration-response curve.

Urinary Leukotriene E4 (LTE4) Measurement
Urinary LTE4 is a stable metabolite of the cysteinyl leukotrienes and serves as a biomarker of

systemic leukotriene production.[6]

Urine Collection: Urine samples are collected from study subjects over a specified time

interval.

Sample Preparation: An aliquot of the urine sample is typically subjected to solid-phase

extraction to concentrate the analyte and remove interfering substances.

LTE4 Quantification: The concentration of LTE4 in the extracted sample is measured using a

sensitive and specific method, such as LC-MS/MS.

Normalization: Urinary LTE4 levels are often normalized to urinary creatinine concentration

to account for variations in urine dilution.

Data Analysis: Changes in urinary LTE4 levels from baseline or in comparison to a placebo

group are calculated to assess the in vivo inhibitory effect of the drug.
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Preclinical In Vivo Findings
Preclinical studies in beagle dogs and rabbits demonstrated the in vivo activity of AZD5718.[7]

Beagle Dogs: Single and repeated oral administration of AZD5718 resulted in a

concentration-dependent inhibition of LTB4 production in blood and a robust reduction in

urinary LTE4 levels.[7]

Rabbits: Intravenous administration of AZD5718 led to a concentration-dependent reduction

in LTB4 production and inhibition of LTC4 production in the blood.[7]

It is noteworthy that AZD5718 was found to be inactive in rat and mouse blood, highlighting

species-specific differences in pharmacology.[7]

Clinical Validation
The anti-inflammatory effects of AZD5718 have been validated in clinical trials involving healthy

volunteers and patients with recent myocardial infarction.

First-in-Human Studies in Healthy Volunteers
In a randomized, placebo-controlled, single- and multiple-ascending dose study, AZD5718 was

well-tolerated.[4][6] A clear dose- and concentration-dependent relationship was observed for

the inhibition of both ex vivo LTB4 production and urinary LTE4 levels.[4][6] The IC50 values for

these effects were in the low nanomolar range.[4][6]

FLAVOUR Phase 2a Study in Patients with Myocardial
Infarction
In the FLAVOUR study, patients who had recently experienced a myocardial infarction were

treated with AZD5718. The study confirmed the potent in vivo effects of the drug:

Primary Endpoint: Statistically significant reductions in urinary LTE4 levels of over 80% were

observed in both the 50 mg and 200 mg AZD5718 groups compared to placebo at both 4

and 12 weeks.[5][8]

Safety: AZD5718 was well-tolerated, with no treatment-related serious adverse events.[5][8]
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Conclusion
AZD5718 is a potent FLAP inhibitor with demonstrated in vivo efficacy in both preclinical

species and humans. Its ability to robustly suppress leukotriene biosynthesis at well-tolerated

doses makes it a promising candidate for the treatment of inflammatory diseases. The

comparative data indicates a significant potency advantage for AZD5718 over earlier FLAP

inhibitors. The detailed experimental protocols provided herein offer a foundation for further

research and validation of its anti-inflammatory properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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